Vanylglycol
Vanylglycol
3-Methoxy-4-hydroxyphenylethyleneglycol is a member of phenols and a member of methoxybenzenes.
Vanylglycol is a natural product found in Aspalathus linearis with data available.
Synthesized from endogenous epinephrine and norepinephrine in vivo. It is found in brain, blood, CSF, and urine, where its concentrations are used to measure catecholamine turnover.
Vanylglycol is a natural product found in Aspalathus linearis with data available.
Synthesized from endogenous epinephrine and norepinephrine in vivo. It is found in brain, blood, CSF, and urine, where its concentrations are used to measure catecholamine turnover.
Brand Name:
Vulcanchem
CAS No.:
534-82-7
VCID:
VC20810930
InChI:
InChI=1S/C9H12O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,8,10-12H,5H2,1H3
SMILES:
COC1=C(C=CC(=C1)C(CO)O)O
Molecular Formula:
C9H12O4
Molecular Weight:
184.19 g/mol
Vanylglycol
CAS No.: 534-82-7
Cat. No.: VC20810930
Molecular Formula: C9H12O4
Molecular Weight: 184.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methoxy-4-hydroxyphenylethyleneglycol is a member of phenols and a member of methoxybenzenes. Vanylglycol is a natural product found in Aspalathus linearis with data available. Synthesized from endogenous epinephrine and norepinephrine in vivo. It is found in brain, blood, CSF, and urine, where its concentrations are used to measure catecholamine turnover. |
|---|---|
| CAS No. | 534-82-7 |
| Molecular Formula | C9H12O4 |
| Molecular Weight | 184.19 g/mol |
| IUPAC Name | 1-(4-hydroxy-3-methoxyphenyl)ethane-1,2-diol |
| Standard InChI | InChI=1S/C9H12O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,8,10-12H,5H2,1H3 |
| Standard InChI Key | FBWPWWWZWKPJFL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)C(CO)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C(CO)O)O |
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